Cas no 2171962-79-9 (5-cyclopentyl-3-iodo-1-methyl-1H-1,2,4-triazole)

• Product Name: 5-cyclopentyl-3-iodo-1-methyl-1H-1,2,4-triazole
• CAS No: 2171962-79-9
• MF: C₈H₁₂IN₃
• MW: 277.105453491211
• CID: 5836754
• PubChem ID: 165589380
• Update Time: 2025-06-08

5-cyclopentyl-3-iodo-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-3-iodo-1-methyl-1H-1,2,4-triazole
• EN300-1590913
• 2171962-79-9

• Inchi： 1S/C8H12IN3/c1-12-7(10-8(9)11-12)6-4-2-3-5-6/h6H,2-5H2,1H3
• InChI Key： LFLYSXHNNSNJSD-UHFFFAOYSA-N
• SMILES： IC1=NN(C)C(C2CCCC2)=N1

Computed Properties

• Exact Mass: 277.00759g/mol
• Monoisotopic Mass: 277.00759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-cyclopentyl-3-iodo-1-methyl-1H-1,2,4-triazole

Comprehensive Overview of 5-cyclopentyl-3-iodo-1-methyl-1H-1,2,4-triazole (CAS No. 2171962-79-9)

The compound 5-cyclopentyl-3-iodo-1-methyl-1H-1,2,4-triazole (CAS No. 2171962-79-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopentyl and iodo substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel triazole-based compounds in treating microbial infections and metabolic disorders.

In recent years, the search for iodo-substituted triazoles has surged due to their versatility in cross-coupling reactions, a hot topic in synthetic chemistry. The presence of the iodine atom in 5-cyclopentyl-3-iodo-1-methyl-1H-1,2,4-triazole enables efficient functionalization via palladium-catalyzed reactions, such as Suzuki-Miyaura or Sonogashira couplings. This aligns with the growing trend of "green chemistry," where researchers prioritize atom-economical and sustainable synthetic routes. Questions like "How to modify triazole derivatives for better bioavailability?" or "What are the latest advancements in iodo-triazole applications?" frequently appear in academic forums and search engines, reflecting the compound's relevance.

The methyl group at the 1-position of the 1,2,4-triazole ring enhances the compound's stability, a critical factor in medicinal chemistry. Stability is a recurring concern among researchers, as evidenced by searches for "stable triazole derivatives for drug development." Additionally, the cyclopentyl moiety contributes to lipophilicity, which is essential for optimizing membrane permeability—a key parameter in CNS drug design. This property has sparked interest in neurodegenerative disease research, where blood-brain barrier penetration is a major challenge.

From a commercial perspective, CAS No. 2171962-79-9 is often listed in catalogs of fine chemical suppliers, catering to the demand for high-purity triazole intermediates. The compound's synthesis typically involves cyclization of hydrazine derivatives with iodo-substituted precursors, followed by N-alkylation. Recent patents highlight its utility in creating kinase inhibitors, addressing the booming market for targeted cancer therapies. Queries such as "Where to buy 5-cyclopentyl-3-iodo-1-methyl-1H-1,2,4-triazole?" or "Suppliers of CAS 2171962-79-9" indicate its industrial significance.

Analytical characterization of 5-cyclopentyl-3-iodo-1-methyl-1H-1,2,4-triazole relies heavily on NMR (¹H, ¹³C) and mass spectrometry, with the iodine atom producing distinctive isotopic patterns. These techniques are frequently discussed in online chemistry communities, with users asking, "How to interpret NMR spectra of iodo-triazoles?" The compound's crystalline nature also makes it suitable for X-ray diffraction studies, a method trending in structural elucidation forums.

Environmental and regulatory aspects of triazole derivatives are another hot topic. While CAS 2171962-79-9 itself isn’t classified as hazardous, its handling requires standard laboratory precautions. This aligns with the broader industry shift toward "safer chemical alternatives," a phrase increasingly searched in conjunction with "green synthesis of heterocycles." The compound’s biodegradability and ecotoxicity data remain areas of active investigation, reflecting the pharmaceutical sector's focus on sustainable practices.

In summary, 5-cyclopentyl-3-iodo-1-methyl-1H-1,2,4-triazole (CAS No. 2171962-79-9) exemplifies the intersection of synthetic utility and biomedical potential. Its structural motifs address pressing challenges in drug design, while its reactivity profiles cater to modern synthetic methodologies. As research into triazole scaffolds expands, this compound will likely remain a focal point for innovations in medicinal and materials chemistry.